Cas no 115027-19-5 (2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone)

2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone structure
115027-19-5 structure
Product Name:2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone
CAS No:115027-19-5
MF:C11H10ClNO
MW:207.656201839447
CID:2129335
PubChem ID:15729283
Update Time:2025-04-21

2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(7-methyl-1H-indol-3-yl)ethanone
    • STK504745
    • 2-Chloro-1-(7-methyl-1H-indol-3-yl)ethan-1-one
    • DB-355509
    • DTXSID701248230
    • AKOS015850564
    • Ethanone, 2-chloro-1-(7-methyl-1H-indol-3-yl)-
    • 115027-19-5
    • Inchi: 1S/C11H10ClNO/c1-7-3-2-4-8-9(10(14)5-12)6-13-11(7)8/h2-4,6,13H,5H2,1H3
    • InChI Key: RCLLOTWLINZTOO-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CNC2C(C)=CC=CC=21)=O

Computed Properties

  • Exact Mass: 207.0450916Da
  • Monoisotopic Mass: 207.0450916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.9Ų
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